Cas no 1361829-50-6 (2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester
• CAS No: 1361829-50-6
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4993574
• Update Time: 2025-09-27

2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)8-2-4-10(13(17)6-8)11-7-9(15)3-5-12(11)16/h2-7H,1H3
• InChI Key： SIAMHRBAFGKIGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(C(=O)OC)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester

Research Briefing on 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester (CAS: 1361829-50-6)

The compound 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester (CAS: 1361829-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core with chloro and fluoro substituents, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers detailed a novel synthetic route for 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester, highlighting its scalability and efficiency. The study emphasized the compound's stability under various conditions, making it suitable for further derivatization and optimization. Additionally, preliminary in vitro assays revealed moderate inhibitory activity against specific kinase targets, suggesting potential therapeutic applications in oncology and inflammatory diseases.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the structure-activity relationship (SAR) of this compound. The researchers systematically modified the ester moiety and halogen substituents to evaluate their impact on binding affinity and selectivity. The findings indicated that the 2',5'-dichloro-2-fluoro configuration is critical for maintaining optimal interactions with target proteins, while the methyl ester group enhances metabolic stability. These insights are invaluable for the design of next-generation analogs with improved pharmacokinetic properties.

Furthermore, computational modeling studies have provided deeper insights into the molecular interactions of 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester with biological targets. Molecular docking simulations, as reported in a 2024 paper in the Journal of Chemical Information and Modeling, demonstrated high binding affinity for the ATP-binding site of certain kinases. These results align with experimental data and offer a structural basis for future drug design efforts.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further optimization and preclinical testing. Ongoing research aims to explore prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 2',5'-Dichloro-2-fluoro-biphenyl-4-carboxylic acid methyl ester (CAS: 1361829-50-6) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and demonstrated biological activity make it a compelling subject for continued research. Future studies should focus on expanding its therapeutic applications and optimizing its pharmacological profile to meet clinical requirements.